Cas no 1326827-65-9 (1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326827-65-9
• MF: C₁₂H₁₁ClN₄O
• MW: 262.694940805435
• CID: 5323133
• Update Time: 2025-06-21

1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C12H11ClN4O/c1-2-6-14-12(18)11-8-17(16-15-11)10-5-3-4-9(13)7-10/h2-5,7-8H,1,6H2,(H,14,18)
• InChI Key： ZSWLMUPFAGGFFV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C=C(C(NCC=C)=O)N=N1

Additional information on 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide

1-(3-Chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide

The compound 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326827-65-9) is a novel organic compound with a unique structure that combines a triazole ring system with a chlorophenyl group and an acrylamide moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is known for its stability and versatility in chemical synthesis. The presence of the chlorophenyl group adds electronic diversity, while the acrylamide moiety introduces reactivity and functional versatility.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. For instance, researchers have explored the use of this compound as a potential lead for developing new drugs targeting various diseases. The chlorophenyl group in the molecule contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the acrylamide moiety can undergo various reactions, such as Michael addition or cycloaddition reactions, making it a valuable building block in organic synthesis.

In the field of agrochemicals, this compound has shown promise as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth. The triazole ring is known to enhance the stability of agrochemicals in soil and water, reducing their environmental impact. Furthermore, the chlorophenyl group may contribute to selectivity against certain pests or pathogens.

From a materials science perspective, this compound has been investigated for its potential use in polymer synthesis and as a stabilizer in polymeric materials. The triazole ring can act as a cross-linking agent or a site for functionalization, enabling the creation of advanced materials with tailored properties.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For example, density functional theory (DFT) calculations have revealed that the triazole ring exhibits significant electron-withdrawing effects due to its nitrogen atoms. This makes the molecule highly reactive under certain conditions, which is advantageous for catalytic applications.

Moreover, green chemistry principles have been applied to the synthesis of this compound. Researchers have developed environmentally friendly methods using microwave-assisted synthesis or enzymatic catalysis to minimize waste and reduce energy consumption. These approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326827-65-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, agrochemicals, and materials science.